Cas no 134646-03-0 (1,4-Dibromo-2-methylsulfanylbenzene)

• Product name: 1,4-Dibromo-2-methylsulfanylbenzene
• CAS No: 134646-03-0
• MF: C₇H₆Br₂S
• MW: 281.995539188385
• MDL: MFCD13181616
• CID: 4736882
• PubChem ID: 16094251

1,4-Dibromo-2-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-DIBROMOTHIOANISOLE
• 1,4-Dibromo-2-(methylthio)benzene
• Z0117
• CS-0321010
• 1,4-Dibromo-2-methylsulfanyl-benzene
• AKOS032949526
• BS-45203
• (2,5-Dibromophenyl)(methyl)sulfane
• 134646-03-0
• C13369
• MFCD13181616
• 1,4-DIBROMO-2-(METHYLSULFANYL)BENZENE
• AB92990
• 1,4-dibromo-2-methylsulfanylbenzene
• 1,4-Dibromo-2-methylsulfanylbenzene

• MDL： MFCD13181616
• Inchi： 1S/C7H6Br2S/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： FJWOCBXOKSWZPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1SC)Br

Computed Properties

• Exact Mass: 281.85365g/mol
• Monoisotopic Mass: 279.85570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,4-Dibromo-2-methylsulfanylbenzene

Comprehensive Overview of 1,4-Dibromo-2-methylsulfanylbenzene (CAS No. 134646-03-0): Properties, Applications, and Industry Insights

1,4-Dibromo-2-methylsulfanylbenzene (CAS No. 134646-03-0) is a specialized aromatic compound featuring a benzene ring substituted with bromine atoms at the 1 and 4 positions and a methylsulfanyl group at the 2 position. This unique molecular structure endows it with distinct chemical properties, making it valuable in organic synthesis and material science. The compound's high reactivity and selective functionalization capabilities have garnered attention in pharmaceutical intermediates, agrochemicals, and advanced material research.

In recent years, the demand for halogenated benzene derivatives like 1,4-Dibromo-2-methylsulfanylbenzene has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug discovery and optoelectronic materials. Researchers and manufacturers frequently search for "CAS 134646-03-0 supplier" or "1,4-Dibromo-2-methylsulfanylbenzene synthesis," reflecting its industrial relevance.

The compound's thermal stability and solubility in organic solvents (e.g., dichloromethane, THF) make it suitable for controlled reactions under mild conditions. Environmental and safety considerations are also critical; users often inquire about "green chemistry alternatives" or "biodegradable halogenated compounds," aligning with global sustainability trends. Innovations in catalytic methods to reduce bromine waste during synthesis are actively explored.

From an analytical perspective, 1,4-Dibromo-2-methylsulfanylbenzene is characterized via techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Quality control is paramount, as impurities can affect downstream applications. Keywords such as "CAS 134646-03-0 NMR data" or "HPLC method for 1,4-Dibromo-2-methylsulfanylbenzene" are common in academic and industrial queries.

Emerging applications include its use in liquid crystal materials and organic semiconductors, where its planar structure and electron-withdrawing bromine atoms enhance charge transport properties. The rise of "flexible electronics" and "OLED technology" has further driven interest in this compound. Patent analyses reveal growing IP filings related to its derivatives in photovoltaics and display technologies.

In summary, 1,4-Dibromo-2-methylsulfanylbenzene (CAS No. 134646-03-0) bridges fundamental chemistry and cutting-edge industrial applications. Its versatility underscores the importance of continued research into efficient synthesis routes, safety profiles, and novel functionalities to meet evolving market demands.